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Compound of Interest

Compound Name:
Tetrabromorhodamine 123

bromide

Cat. No.: B12408367 Get Quote

Technical Support Center:
Tetrabromorhodamine 123 Bromide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and use of

Tetrabromorhodamine 123 bromide (TBRB) stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Tetrabromorhodamine 123 bromide
(TBRB) stock solutions?

A1: It is recommended to dissolve Tetrabromorhodamine 123 bromide in high-quality,

anhydrous dimethyl sulfoxide (DMSO) to prepare a stock solution.[1] A concentration of 10 mM

in DMSO is a commonly cited starting point.[1]

Q2: How should I store the solid Tetrabromorhodamine 123 bromide and its stock solutions?

A2: Solid TBRB should be stored at 4°C and protected from light.[2] Once dissolved in a

solvent like DMSO, the stock solution should be stored at -20°C or -80°C for long-term stability

and must be protected from light and moisture.[2]

Q3: What is the expected shelf life of a TBRB stock solution?
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A3: While specific long-term stability data for TBRB stock solutions is not extensively

documented, it is recommended to use the stock solution within six months when stored

properly at -20°C or below and protected from light. For best results, aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q4: Can I store the TBRB stock solution at 4°C?

A4: Short-term storage of a TBRB stock solution at 4°C (for a few days) is generally

acceptable, but for long-term storage, -20°C or -80°C is strongly recommended to minimize

degradation.

Q5: Is Tetrabromorhodamine 123 bromide light-sensitive?

A5: Yes, TBRB is a photosensitizer and is sensitive to light, especially when in solution.[2][3] It

is crucial to protect both the solid compound and its solutions from light exposure by using

amber vials or by wrapping containers in aluminum foil. All experimental steps involving TBRB

should be performed with minimal light exposure.

Stability and Storage Summary
Parameter Solid Compound Stock Solution (in DMSO)

Storage Temperature 4°C[2] -20°C or -80°C (long-term)[2]

Light Protection Required Critical

Recommended Aliquoting Not applicable
Yes, to avoid freeze-thaw

cycles

Typical Shelf Life
Refer to manufacturer's

specifications

Up to 6 months

(recommended)
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon thawing

The solution was not allowed

to fully come to room

temperature before opening

the vial, causing condensation.

The solubility limit may have

been exceeded.

Warm the vial to room

temperature and vortex

thoroughly to redissolve the

precipitate. If precipitation

persists, briefly sonicate the

solution. Ensure the initial

stock concentration is not too

high.

Weak or no fluorescent signal

Insufficient dye concentration

or incubation time. Loss of

mitochondrial membrane

potential in cells.

Photobleaching.

Optimize the working

concentration of TBRB and the

incubation time for your

specific cell type. Use a

positive control (e.g., healthy,

actively respiring cells) and a

negative control (e.g., cells

treated with a mitochondrial

membrane potential disruptor

like CCCP). Minimize light

exposure during imaging.

High background fluorescence

Dye concentration is too high.

Inadequate washing after

staining.

Titrate the TBRB working

concentration to find the

optimal signal-to-noise ratio.

Ensure thorough washing with

an appropriate buffer after

incubation to remove excess

dye.

Inconsistent staining between

experiments

Variability in stock solution

concentration due to improper

storage or handling.

Inconsistent cell health or

density.

Use freshly prepared working

solutions for each experiment.

Ensure consistent cell culture

conditions and passage

numbers.

Rapid photobleaching during

imaging

Excessive exposure to

excitation light.

Reduce the intensity and

duration of the excitation light.

Use an anti-fade mounting
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medium if applicable for fixed

cells.

Experimental Protocols
Preparation of a 10 mM Tetrabromorhodamine 123
Bromide Stock Solution

Allow the vial of solid Tetrabromorhodamine 123 bromide to equilibrate to room

temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration (Molecular Weight: 740.86 g/mol ).

Vortex the solution thoroughly until all the solid has dissolved.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C or -80°C.

Mitochondrial Staining Protocol for Fluorescence
Microscopy

Culture cells on glass-bottom dishes or coverslips to the desired confluency.

Prepare a fresh working solution of TBRB by diluting the 10 mM stock solution in a serum-

free medium or an appropriate buffer (e.g., HBSS) to the desired final concentration (typically

in the range of 100 nM to 1 µM; this should be optimized for your cell type).

Remove the culture medium from the cells and wash once with a pre-warmed buffer.

Add the TBRB working solution to the cells and incubate for 15-30 minutes at 37°C,

protected from light.

Remove the staining solution and wash the cells two to three times with a pre-warmed buffer.

Add fresh, pre-warmed medium or buffer to the cells.
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Image the cells immediately using a fluorescence microscope with appropriate filter sets

(Excitation/Emission ~524/550 nm).[2]

Visualizations
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Troubleshooting Workflow for TBRB Staining

Weak or No Fluorescent Signal

Are cells healthy and respiring?

Is the TBRB working solution freshly prepared?

Yes

Use Positive Control
(Healthy Cells)

No

Optimize TBRB Concentration
(e.g., 100 nM - 1 µM)

Yes Prepare fresh working solution

No

Optimize Incubation Time
(e.g., 15 - 45 min)

Are microscope settings correct?
(Excitation/Emission filters, exposure)

Successful Staining

Yes Adjust Microscope Settings

No

Use Negative Control
(e.g., CCCP-treated cells)

Click to download full resolution via product page

Caption: Troubleshooting workflow for weak or no TBRB staining signal.
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TBRB Stock Solution Preparation and Usage Workflow

Stock Solution Preparation

Experimental Use

Solid TBRB

Dissolve in Anhydrous DMSO
(to 10 mM)

Aliquot into single-use tubes

Store at -20°C / -80°C
(Protect from light)

Thaw one aliquot

Dilute to working concentration
in pre-warmed buffer

Incubate with cells
(15-30 min, 37°C)

Wash cells 2-3 times

Image with fluorescence microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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